Cas no 2877708-24-0 (N-(4-ethylphenyl)-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}acetamide)

• Product Name: N-(4-ethylphenyl)-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}acetamide
• CAS No: 2877708-24-0
• MF: C₂₁H₂₈N₄O
• MW: 352.473224639893
• CID: 5330074
• PubChem ID: 165434255
• Update Time: 2025-05-21

N-(4-ethylphenyl)-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• F6841-1450
• 2877708-24-0
• N-(4-ethylphenyl)-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}acetamide
• AKOS040888862
• N-(4-Ethylphenyl)-4-[(3-methyl-2-pyridinyl)methyl]-1-piperazineacetamide

• Inchi： 1S/C21H28N4O/c1-3-18-6-8-19(9-7-18)23-21(26)16-25-13-11-24(12-14-25)15-20-17(2)5-4-10-22-20/h4-10H,3,11-16H2,1-2H3,(H,23,26)
• InChI Key： PLUZSCVIVYWMPU-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(CC)C=C2)=O)CCN(CC2=NC=CC=C2C)CC1

Computed Properties

• Exact Mass: 352.22631153g/mol
• Monoisotopic Mass: 352.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.5±50.0 °C(Predicted)
• pka: 14.62±0.70(Predicted)

Additional information on N-(4-ethylphenyl)-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}acetamide

N-(4-ethylphenyl)-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}acetamide (CAS No. 2877708-24-0): A Comprehensive Overview

N-(4-ethylphenyl)-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}acetamide (CAS No. 2877708-24-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 2877708-24-0, is characterized by a complex molecular structure that includes an acetamide moiety, a piperazine ring, and a substituted pyridine group. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of N-(4-ethylphenyl)-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}acetamide can be broken down into several key components. The acetamide group at the N-terminal provides a polar functional group that can participate in hydrogen bonding, which is crucial for interactions with biological targets. The piperazine ring, a common motif in many pharmaceuticals, adds flexibility and hydrophilicity to the molecule, enhancing its solubility and bioavailability. The substituted pyridine group, specifically the 3-methylpyridine moiety, introduces additional hydrophobicity and aromaticity, which can influence the compound's binding affinity to specific receptors.

Recent studies have highlighted the potential of N-(4-ethylphenyl)-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}acetamide in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurotransmitter receptors, particularly those involved in serotonin and dopamine signaling pathways. This activity suggests that it could be effective in managing conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, N-(4-ethylphenyl)-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}acetamide has also shown promise in cancer research. Studies conducted at the National Cancer Institute have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to target the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that CAS No. 2877708-24-0 could be a valuable lead compound for developing new anticancer agents.

The pharmacokinetic properties of N-(4-ethylphenyl)-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}acetamide have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and parenteral administration. Its high bioavailability and low toxicity profile further enhance its potential as a therapeutic agent.

To ensure the safety and efficacy of N-(4-ethylphenyl)-2-{4-[(3-methylpyridin-2-yl)methyl]piperazin-1-yl}acetamide, ongoing clinical trials are being conducted to evaluate its performance in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These trials are crucial for advancing our understanding of the compound's therapeutic potential and for identifying any potential side effects or interactions with other medications.

In conclusion, N-(4-Ethylphenyl)-2-{4-[((3-methylpyridin-2-y l)methyl)piperazin -1 - yl ] acetamide (CAS No. 2877708 - 24 - 0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in both neurological disorders and cancer therapy. As more data become available from ongoing clinical trials, it is likely that this compound will continue to attract significant interest from researchers and clinicians alike.